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Compound of Interest

Compound Name: Triphenyl phenylethynyl tin

Cat. No.: B15343402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of

triphenyl(phenylethynyl)tin. Due to the limited availability of specific experimental data for this

compound in publicly accessible literature, this document also includes comparative data from

closely related tin compounds to provide a predictive context for its characteristics.

Core Chemical Properties
Triphenyl(phenylethynyl)tin is an organotin compound featuring three phenyl groups and one

phenylethynyl group covalently bonded to a central tin atom. Its chemical formula is C₂₆H₂₀Sn,

and it has a molecular weight of 451.15 g/mol [1].

Physical and Thermodynamic Properties
Specific experimental data for the melting point, boiling point, and solubility of

triphenyl(phenylethynyl)tin are not readily available in the reviewed literature. However,

thermodynamic properties have been reported and are summarized in the table below. For

context, the properties of the related compound, trimethyl(phenylethynyl)tin, are also provided

where available.
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Property
Triphenyl(phenylethynyl)ti
n

Trimethyl(phenylethynyl)ti
n

CAS Number 1247-08-1[1] 1199-95-7[2]

Molecular Formula C₂₆H₂₀Sn[1] C₁₁H₁₄Sn[2]

Molecular Weight 451.15 g/mol [1] 264.94 g/mol [2]

Melting Point Not available 62-67 °C[2]

Boiling Point Not available 249 °C at 760 mmHg[2]

Standard Solid Enthalpy of

Combustion (ΔcH°solid)
-14266.50 ± 7.30 kJ/mol[1] Not available

Solid Phase Heat Capacity

(Cp,solid)

447.50 J/mol×K (at 298.15 K)

[1]
Not available

Enthalpy of Formation at

Standard Conditions (gas)

(ΔfH°gas)

736.90 ± 8.30 kJ/mol[1] Not available

Solid Phase Enthalpy of

Formation at Standard

Conditions (ΔfH°solid)

599.30 ± 8.10 kJ/mol[1] Not available

Enthalpy of Sublimation at

Standard Conditions (ΔsubH°)
137.60 ± 2.00 kJ/mol[1] Not available

Spectroscopic Data (Predicted)
Specific spectroscopic data for triphenyl(phenylethynyl)tin is not available in the reviewed

literature. The following sections provide expected spectral characteristics based on the

analysis of similar compounds.

1H NMR Spectroscopy
The 1H NMR spectrum of triphenyl(phenylethynyl)tin is expected to show signals

corresponding to the protons of the phenyl and phenylethynyl groups. The aromatic protons

would likely appear as complex multiplets in the range of δ 7.0-8.0 ppm.
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13C NMR Spectroscopy
The 13C NMR spectrum should display distinct signals for the carbon atoms of the phenyl and

phenylethynyl groups. The alkynyl carbons are expected in the δ 90-110 ppm region. The

aromatic carbons will appear in the typical downfield region of δ 120-140 ppm.

119Sn NMR Spectroscopy
119Sn NMR is a powerful tool for characterizing organotin compounds. The chemical shift is

highly sensitive to the coordination number and the nature of the substituents on the tin atom[3]

[4]. For a four-coordinate triphenyltin compound with an alkynyl substituent, the 119Sn

chemical shift is expected to be in the upfield region relative to the standard tetramethyltin

(TMSn).

Infrared (IR) Spectroscopy
The IR spectrum of triphenyl(phenylethynyl)tin would be characterized by the vibrational modes

of the phenyl and phenylethynyl groups. Key expected absorptions include:

C≡C stretch: A weak to medium band around 2100-2150 cm⁻¹.

C-H stretch (aromatic): Bands above 3000 cm⁻¹.

C=C stretch (aromatic): Multiple bands in the 1400-1600 cm⁻¹ region.

Sn-C stretch: Bands in the far-infrared region, typically below 600 cm⁻¹.

Synthesis and Reactivity
Proposed Synthesis
A specific, detailed experimental protocol for the synthesis of triphenyl(phenylethynyl)tin is not

readily available. However, a plausible synthetic route would involve the reaction of a

triphenyltin halide (e.g., triphenyltin chloride) with a phenylethynyl nucleophile, such as

phenylethynyl lithium or a phenylethynyl Grignard reagent. This is a common method for the

formation of tin-carbon bonds.
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Reactants

Reaction Conditions
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Caption: Proposed synthesis of triphenyl(phenylethynyl)tin.

Reactivity
Organotin compounds, including those with alkynyl groups, are known to participate in various

organic reactions. For instance, the tin-carbon bond can be cleaved under certain conditions,

and the phenylethynyl group can be transferred to other substrates. Tetra(phenylethynyl)tin has

been used as a reagent for the alkynylation of imines[5]. It is plausible that

triphenyl(phenylethynyl)tin could exhibit similar reactivity.

Safety and Handling
Specific toxicology data for triphenyl(phenylethynyl)tin are not available. However, organotin

compounds, in general, are known to be highly toxic. Related compounds such as

trimethyl(phenyl)tin and tributyl(phenylethynyl)tin are classified as fatal if swallowed, fatal in

contact with skin, and fatal if inhaled[6]. Triphenyltin derivatives are also known to be

hazardous.

General Safety Precautions:

Handle with extreme caution in a well-ventilated fume hood.
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Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid inhalation of dust, fumes, or vapors.

Prevent skin and eye contact.

Dispose of waste in accordance with institutional and national regulations for hazardous

materials.

The following diagram illustrates a typical laboratory workflow for handling a potent organotin

compound.
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Caption: Safe handling workflow for organotin compounds.

Applications in Research and Drug Development
While specific applications for triphenyl(phenylethynyl)tin in drug development are not

documented, organotin compounds have been investigated for their biological activities. The

phenylethynyl moiety is also a common structural motif in medicinal chemistry. The unique
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combination of the triphenyltin core and the phenylethynyl group may warrant investigation for

potential applications in areas such as targeted therapy or as a synthetic intermediate for more

complex molecules.

Disclaimer: The information provided in this guide is for research and informational purposes

only. It is not intended to be a substitute for a comprehensive safety data sheet (SDS). Always

consult the SDS and follow all institutional safety protocols when handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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